Cas no 1797283-29-4 (4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide)

• Product Name: 4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide
• CAS No: 1797283-29-4
• MF: C₁₈H₁₅N₅O₅S₂
• MW: 445.472200632095
• CID: 5371662
• Update Time: 2025-05-27

4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide

• Inchi： 1S/C18H15N5O5S2/c1-29(24,25)23(17-15-5-2-3-6-16(15)28-21-17)13-7-9-14(10-8-13)30(26,27)22-18-19-11-4-12-20-18/h2-12H,1H3,(H,19,20,22)
• InChI Key： UKRPZMYGBNHCCY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC=CC=N2)(=O)=O)=CC=C(N(C2C3=CC=CC=C3ON=2)S(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide

4-(1,2-Benzoxazol-3-ylmethylsulfonylamino)-N-Pyrimidin-2-ylbenzenesulfonamide: A Comprehensive Overview

4-(1,2-Benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide (CAS No. 1797283-29-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a benzoxazole and a pyrimidine moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for drug development.

The benzoxazole ring is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In the context of 4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide, the benzoxazole moiety likely contributes to its ability to interact with specific biological targets, such as enzymes and receptors involved in various disease pathways.

The pyrimidine group, on the other hand, is a fundamental component in nucleic acids and is often found in many biologically active molecules. Pyrimidine derivatives have been extensively studied for their antiviral, anticancer, and anti-inflammatory properties. In this compound, the pyrimidine moiety may enhance its pharmacological profile by improving its binding affinity to target proteins or by modulating specific signaling pathways.

The sulfonamide functional group is another key feature of this compound. Sulfonamides are well-known for their antibacterial and diuretic properties and have been widely used in medicine for decades. The presence of a sulfonamide group in 4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide suggests that it may exhibit similar biological activities, making it a valuable candidate for further investigation.

Recent research has highlighted the potential of 4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes involved in cancer cell proliferation and survival. Additionally, preliminary data suggest that it may also have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In terms of pharmacokinetics, 4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high solubility and stability make it suitable for oral administration, which is a significant advantage in drug development. Furthermore, the compound has shown low toxicity in preclinical studies, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-(1,2-benzoxazol-3-ylmethylsulfonylamino)-N-pyrimidin-2-ylbenzenesulfonamide (CAS No. 1797283-29-4) represents a promising lead compound in the development of new therapeutic agents. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its full potential, this compound may play a significant role in advancing treatments for various diseases.